Cas no 1805092-05-0 (2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid
• CAS No: 1805092-05-0
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4891597
• Update Time: 2025-05-20

2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c9-2-4-5(13)1-3(8(14)15)6(12-4)7(10)11/h1,7,13H,2H2,(H,14,15)
• InChI Key： NIAKDOFJWWEUHU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(=O)O)C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid

Comprehensive Overview of 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid (CAS No. 1805092-05-0)

The compound 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid (CAS No. 1805092-05-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative solutions in drug discovery.

In recent years, the scientific community has focused on fluorinated pyridines like 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid due to their enhanced metabolic stability and bioavailability. These properties are critical in addressing challenges such as drug resistance and target selectivity, which are hot topics in modern medicinal chemistry. The compound's hydroxyl and carboxylic acid functionalities further expand its utility, enabling diverse chemical modifications for tailored applications.

The synthesis of CAS No. 1805092-05-0 involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling or nucleophilic substitution techniques. Its purity and stability are rigorously validated using advanced analytical methods such as HPLC, NMR, and mass spectrometry, ensuring compliance with industry standards. This meticulous quality control is essential for researchers exploring its use in high-throughput screening or structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid has garnered attention in agrochemical innovation. Its structural motifs are found in herbicides and fungicides, addressing global concerns like crop yield optimization and sustainable farming. As regulatory pressures increase for eco-friendly pesticides, this compound's selective reactivity positions it as a candidate for next-generation formulations.

From an industrial perspective, scalability and cost-efficiency are key considerations for CAS No. 1805092-05-0. Manufacturers are optimizing routes to minimize waste and energy consumption, reflecting the broader shift toward green chemistry. These efforts resonate with investors and stakeholders prioritizing ESG (Environmental, Social, and Governance) metrics in chemical production.

In summary, 2-(Chloromethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid exemplifies the intersection of cutting-edge science and real-world challenges. Its versatility across drug development and agricultural chemistry, combined with stringent quality benchmarks, ensures its relevance in a rapidly evolving market. Future research may unlock additional functionalities, solidifying its status as a cornerstone in heterocyclic chemistry.